Cas no 521323-12-6 (Tetrahydrogenistein)

• Product Name: Tetrahydrogenistein
• CAS No: 521323-12-6
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 3283117
• PubChem ID: 9881997
• Update Time: 2025-04-21

Tetrahydrogenistein Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-4,5,7-TRIOL, 3,4-DIHYDRO-3-(4-HYDROXYPHENYL)-
• Tetrahydrogenistein
• SCHEMBL2072240
• 521323-12-6

• Inchi： 1S/C15H14O5/c16-9-3-1-8(2-4-9)11-7-20-13-6-10(17)5-12(18)14(13)15(11)19/h1-6,11,15-19H,7H2
• InChI Key： AXSVBAFTZHHCIL-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(C2C=CC(=CC=2)O)C1)O)O)O

Computed Properties

• Exact Mass: 274.08412354g/mol
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.2Ų

Tetrahydrogenistein Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanols